PB 28 dihydrochloride
PB 28 dihydrochloride
High affinity σ2 receptor agonist (Ki values are 0.8 and 15.2 nM for σ2 and σ1 receptors respectively) that displays minimal affinity at other receptors. Inhibits electrically evoked twitch in guinea pig bladder and ileum (EC50 values are 2.62 and 3.96 μM respectively). Displays antiproliferative and cytotoxic effects in SK-N-SH neuroblastoma and C6 glioma cells.
Brand Name:
Vulcanchem
CAS No.:
172907-03-8
VCID:
VC0004527
InChI:
InChI=1S/C24H38N2O.2ClH/c1-27-24-14-6-12-22-20(8-5-13-23(22)24)9-7-15-25-16-18-26(19-17-25)21-10-3-2-4-11-21;;/h6,12,14,20-21H,2-5,7-11,13,15-19H2,1H3;2*1H
SMILES:
CC1=CC(=O)N(C(=O)C1=C(C)NC2=CC=CC=C2N)O.Cl.Cl
Molecular Formula:
C24H40Cl2N2O
Molecular Weight:
443.5 g/mol
PB 28 dihydrochloride
CAS No.: 172907-03-8
Cat. No.: VC0004527
Molecular Formula: C24H40Cl2N2O
Molecular Weight: 443.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | High affinity σ2 receptor agonist (Ki values are 0.8 and 15.2 nM for σ2 and σ1 receptors respectively) that displays minimal affinity at other receptors. Inhibits electrically evoked twitch in guinea pig bladder and ileum (EC50 values are 2.62 and 3.96 μM respectively). Displays antiproliferative and cytotoxic effects in SK-N-SH neuroblastoma and C6 glioma cells. |
|---|---|
| CAS No. | 172907-03-8 |
| Molecular Formula | C24H40Cl2N2O |
| Molecular Weight | 443.5 g/mol |
| IUPAC Name | 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine;dihydrochloride |
| Standard InChI | InChI=1S/C24H38N2O.2ClH/c1-27-24-14-6-12-22-20(8-5-13-23(22)24)9-7-15-25-16-18-26(19-17-25)21-10-3-2-4-11-21;;/h6,12,14,20-21H,2-5,7-11,13,15-19H2,1H3;2*1H |
| Standard InChI Key | DSRBJOQIBXACIV-UHFFFAOYSA-N |
| SMILES | CC1=CC(=O)N(C(=O)C1=C(C)NC2=CC=CC=C2N)O.Cl.Cl |
| Canonical SMILES | COC1=CC=CC2=C1CCCC2CCCN3CCN(CC3)C4CCCCC4.Cl.Cl |
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